Cas no 17944-05-7 (Quinazoline, 5,8-dimethoxy-)
Quinazoline, 5,8-dimethoxy- structure
Product Name:Quinazoline, 5,8-dimethoxy-
CAS No:17944-05-7
MF:C10H10N2O2
MW:190.198602199554
CID:2192900
Update Time:2023-08-07
Quinazoline, 5,8-dimethoxy- Chemical and Physical Properties
Names and Identifiers
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- Quinazoline, 5,8-dimethoxy-
- 5,8-Dimethoxyquinazoline
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- Inchi: 1S/C10H10N2O2/c1-13-8-3-4-9(14-2)10-7(8)5-11-6-12-10/h3-6H,1-2H3
- InChI Key: VDWOITMYYWLVOC-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C2C1=CN=CN=2)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 189
- Topological Polar Surface Area: 44.2
Quinazoline, 5,8-dimethoxy- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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